Cas no 2680732-71-0 (3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid)

3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid is a fluorinated furan derivative with a trifluoroacetamido substituent at the 3-position and a carboxylic acid group at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which combine the reactivity of a furan ring with the electron-withdrawing properties of the trifluoroacetamido group. The carboxylic acid functionality enhances its utility as a building block for further derivatization, such as amide or ester formation. Its unique structure may facilitate applications in the development of bioactive molecules or as an intermediate in the synthesis of more complex heterocyclic systems. The presence of fluorine atoms can also improve metabolic stability in pharmaceutical contexts.
3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid structure
2680732-71-0 structure
Product Name:3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid
CAS No:2680732-71-0
MF:C7H4F3NO4
MW:223.106172561646
CID:5982866
PubChem ID:165911914
Update Time:2025-09-27

3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2,2-trifluoroacetamido)furan-2-carboxylic acid
    • EN300-28274115
    • 2680732-71-0
    • 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid
    • Inchi: 1S/C7H4F3NO4/c8-7(9,10)6(14)11-3-1-2-15-4(3)5(12)13/h1-2H,(H,11,14)(H,12,13)
    • InChI Key: SLNYHGVJGFOOKQ-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=COC=1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 223.00924210g/mol
  • Monoisotopic Mass: 223.00924210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 79.5Ų

3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid Pricemore >>

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Additional information on 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid

Recent Advances in the Study of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid (CAS: 2680732-71-0)

The compound 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid (CAS: 2680732-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid, which serves as a key intermediate in the preparation of various heterocyclic compounds. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These improvements have facilitated its broader application in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Additionally, the compound has been explored for its role in targeted drug delivery systems. Its unique chemical structure allows for conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent research has demonstrated its utility in the design of prodrugs, particularly for anticancer agents, where it improves tumor-specific delivery and reduces off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, 3-(2,2,2-Trifluoroacetamido)furan-2-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its synthetic optimization, biological mechanisms, and therapeutic potential will be critical for its successful integration into drug discovery pipelines. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in addressing unmet medical needs.

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